1'-(2-fluoro-4,5-dimethoxybenzyl)-5-methyl-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]

• IUPAC Name: 1'-[(2-fluoro-4,5-dimethoxyphenyl)methyl]-5-methylspiro[6,7-dihydro-1H-imidazo[4,5-c]pyridine-4,4'-piperidine]
• InChI: InChI=1S/C20H27FN4O2/c1-24-7-4-16-19(23-13-22-16)20(24)5-8-25(9-6-20)12-14-10-17(26-2)18(27-3)11-15(14)21/h10-11,13H,4-9,12H2,1-3H3,(H,22,23)
• InChI Key: JSBCNJMJFGBFIY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C13CCN(CC3)CC4=CC(=C(C=C4F)OC)OC)N=CN2
• Molecular Formula: C20H27FN4O2
• Molecular Weight: 374.5 g/mol

Description

The research interest in spirocyclic compounds, particularly those incorporating piperidine and imidazo[4,5-c]pyridine rings, stems from their significant biological activities and potential therapeutic applications. The compound falls within this category, suggesting its relevance in exploring new pharmacological agents.

Synthesis Analysis

Synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] and related structures often involves multi-step synthetic routes, starting from key precursors like 4'-carbamoyl-1,4'-bipiperidine or 4-piperidinones. These routes may include dehydrogenation, reduction, and reductive amination steps, providing access to a diverse array of spirocyclic compounds with varying substituents and structural features (Tashiro et al., 1989).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, many compounds with an imidazo[4,5-c]pyridine moiety have applications in medicinal chemistry.

Future Directions

Future research could potentially explore the synthesis, properties, and potential applications of this compound in more detail. Given the presence of the imidazo[4,5-c]pyridine moiety, one possible area of interest could be the development of new pharmaceuticals.